Cas no 93956-19-5 (Isocyanatomethyl 2-methylprop-2-enoate)

• Product Name: Isocyanatomethyl 2-methylprop-2-enoate
• CAS No: 93956-19-5
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 2817498
• Update Time: 2023-08-07

Isocyanatomethyl 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, isocyanatomethyl ester
• Isocyanatomethyl 2-methylprop-2-enoate

• Inchi： 1S/C6H7NO3/c1-5(2)6(9)10-4-7-3-8/h1,4H2,2H3
• InChI Key： BUEJBAKNYNGFTN-UHFFFAOYSA-N
• SMILES： O(CN=C=O)C(C(=C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 1.9
• Topological Polar Surface Area: 55.7